Cas no 2171516-67-7 (9-(3-methylbutyl)-2,5-dioxa-8-azaspiro3.5nonane)
2171516-67-7 structure
Product Name:9-(3-methylbutyl)-2,5-dioxa-8-azaspiro3.5nonane
CAS No:2171516-67-7
MF:C11H21NO2
MW:199.28994345665
CID:5774728
PubChem ID:165841540
Update Time:2023-11-25
9-(3-methylbutyl)-2,5-dioxa-8-azaspiro3.5nonane Chemical and Physical Properties
Names and Identifiers
-
- 9-(3-methylbutyl)-2,5-dioxa-8-azaspiro[3.5]nonane
- 2171516-67-7
- EN300-1641407
- 9-(3-methylbutyl)-2,5-dioxa-8-azaspiro3.5nonane
-
- Inchi: 1S/C11H21NO2/c1-9(2)3-4-10-11(7-13-8-11)14-6-5-12-10/h9-10,12H,3-8H2,1-2H3
- InChI Key: ZVDITDVFQVPVAX-UHFFFAOYSA-N
- SMILES: O1CCNC(CCC(C)C)C21COC2
Computed Properties
- Exact Mass: 199.157228913g/mol
- Monoisotopic Mass: 199.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 30.5Ų
9-(3-methylbutyl)-2,5-dioxa-8-azaspiro3.5nonane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1641407-0.05g |
9-(3-methylbutyl)-2,5-dioxa-8-azaspiro[3.5]nonane |
2171516-67-7 | 0.05g |
$851.0 | 2023-06-04 | ||
| Enamine | EN300-1641407-0.1g |
9-(3-methylbutyl)-2,5-dioxa-8-azaspiro[3.5]nonane |
2171516-67-7 | 0.1g |
$892.0 | 2023-06-04 | ||
| Enamine | EN300-1641407-0.25g |
9-(3-methylbutyl)-2,5-dioxa-8-azaspiro[3.5]nonane |
2171516-67-7 | 0.25g |
$933.0 | 2023-06-04 | ||
| Enamine | EN300-1641407-0.5g |
9-(3-methylbutyl)-2,5-dioxa-8-azaspiro[3.5]nonane |
2171516-67-7 | 0.5g |
$974.0 | 2023-06-04 | ||
| Enamine | EN300-1641407-1.0g |
9-(3-methylbutyl)-2,5-dioxa-8-azaspiro[3.5]nonane |
2171516-67-7 | 1g |
$1014.0 | 2023-06-04 | ||
| Enamine | EN300-1641407-2.5g |
9-(3-methylbutyl)-2,5-dioxa-8-azaspiro[3.5]nonane |
2171516-67-7 | 2.5g |
$1988.0 | 2023-06-04 | ||
| Enamine | EN300-1641407-5.0g |
9-(3-methylbutyl)-2,5-dioxa-8-azaspiro[3.5]nonane |
2171516-67-7 | 5g |
$2940.0 | 2023-06-04 | ||
| Enamine | EN300-1641407-10.0g |
9-(3-methylbutyl)-2,5-dioxa-8-azaspiro[3.5]nonane |
2171516-67-7 | 10g |
$4360.0 | 2023-06-04 | ||
| Enamine | EN300-1641407-50mg |
9-(3-methylbutyl)-2,5-dioxa-8-azaspiro[3.5]nonane |
2171516-67-7 | 50mg |
$851.0 | 2023-09-22 | ||
| Enamine | EN300-1641407-100mg |
9-(3-methylbutyl)-2,5-dioxa-8-azaspiro[3.5]nonane |
2171516-67-7 | 100mg |
$892.0 | 2023-09-22 |
9-(3-methylbutyl)-2,5-dioxa-8-azaspiro3.5nonane Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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